Cas no 1896264-99-5 (3-3-(propan-2-yl)phenylpropanal)

• Product Name: 3-3-(propan-2-yl)phenylpropanal
• CAS No: 1896264-99-5
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5921478
• PubChem ID: 54050925
• Update Time: 2024-03-01

3-3-(propan-2-yl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-3-(propan-2-yl)phenylpropanal
• 1896264-99-5
• EN300-1756926
• SCHEMBL4227993
• 3-[3-(propan-2-yl)phenyl]propanal

• Inchi： 1S/C12H16O/c1-10(2)12-7-3-5-11(9-12)6-4-8-13/h3,5,7-10H,4,6H2,1-2H3
• InChI Key： BUJVIUXPMPHOFG-UHFFFAOYSA-N
• SMILES： O=CCCC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes